Cas no 1172965-47-7 (3-Methoxyphenylglyoxal hydrate)

• Product Name: 3-Methoxyphenylglyoxal hydrate
• CAS No: 1172965-47-7
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD06800953
• CID: 1080399
• Update Time: 2025-05-25

3-Methoxyphenylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-2-oxoacetaldehyde hydrate
• 2,2-dihydroxy-1-(3-methoxyphenyl)ethanone
• 3-Methoxyphenylglyoxal hydrate
• 3-methoxyphenylglyoxal monohydrate
• LDMLATLMTDGBHP-UHFFFAOYSA-N
• OR1626
• RP03267
• AB29981
• AX8087823
• AB0035059
• ST2416079
• X9328
• Ethanone,2,2-dihydroxy-1-(3-methylphenyl)-
• 3-Methoxy-alpha-oxo-benzeneacetaldehyde hydrate

• MDL： MFCD06800953
• Inchi： 1S/C9H8O3.H2O/c1-12-8-4-2-3-7(5-8)9(11)6-10;/h2-6H,1H3;1H2
• InChI Key： LDMLATLMTDGBHP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C=O)=O)=C1.O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 44.4

3-Methoxyphenylglyoxal hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 3-Methoxyphenylglyoxal hydrate

Introduction to 3-Methoxyphenylglyoxal Hydrate (CAS No: 1172965-47-7)

3-Methoxyphenylglyoxal Hydrate, with the chemical formula C₉H₈O₄·xH₂O and CAS number 1172965-47-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This hydrous derivative of phenylglyoxal exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications. The presence of the methoxy group and the glyoxal moiety imparts distinct reactivity, making it a subject of interest for researchers exploring novel synthetic pathways and drug development strategies.

The compound 3-Methoxyphenylglyoxal Hydrate is characterized by its crystalline structure, which is influenced by the hydration state. The water molecules associated with the compound play a crucial role in stabilizing its molecular framework, affecting both its solubility and reactivity. This hydration property is particularly relevant in pharmaceutical formulations, where solvent interactions can significantly influence drug efficacy and stability. Recent studies have highlighted the importance of understanding such structural modifications in hydrous compounds for optimizing their applications in drug delivery systems.

In the realm of pharmaceutical research, 3-Methoxyphenylglyoxal Hydrate has garnered attention due to its potential role as a precursor in the synthesis of bioactive molecules. The phenolic and aldehyde functional groups present in the compound allow for diverse chemical transformations, including condensation reactions, oxidation, and reduction processes. These reactions are pivotal in constructing complex molecular architectures that are essential for developing new therapeutic agents. For instance, researchers have explored its utility in generating chiral auxiliaries and ligands used in asymmetric synthesis, which is crucial for producing enantiomerically pure drugs with enhanced pharmacological properties.

One of the most compelling aspects of 3-Methoxyphenylglyoxal Hydrate is its involvement in catalytic processes. The compound has been investigated as a catalyst or co-catalyst in various organic transformations, including cross-coupling reactions and oxidation processes. These catalytic applications are particularly relevant in green chemistry initiatives, where minimizing waste and maximizing atom economy are key objectives. The methoxy group on the aromatic ring enhances electronic properties, influencing the compound's ability to participate in such catalytic cycles efficiently.

Recent advancements in computational chemistry have further illuminated the mechanistic insights of 3-Methoxyphenylglyoxal Hydrate interactions. Molecular modeling studies have revealed detailed insights into how this compound interacts with other molecules, providing a foundation for designing more effective synthetic routes. These computational approaches are complemented by experimental validations, which have confirmed the structural integrity and reactivity predictions of theoretical models. Such interdisciplinary research underscores the importance of integrating computational methods with traditional experimental techniques to accelerate chemical discovery.

The pharmaceutical industry has also shown interest in 3-Methoxyphenylglyoxal Hydrate due to its potential as a building block for drug candidates. Researchers have synthesized derivatives of this compound to explore their biological activities. For example, modifications to the glyoxal moiety have led to compounds with anti-inflammatory and antioxidant properties. These derivatives are being tested in preclinical studies to evaluate their safety profiles and therapeutic efficacy. The hydrous form of the compound ensures stability during storage and handling, which is critical for maintaining batch-to-batch consistency in pharmaceutical manufacturing.

Another area where 3-Methoxyphenylglyoxal Hydrate has found utility is in material science applications. Its ability to form stable complexes with other molecules makes it an attractive candidate for developing novel materials with tailored properties. For instance, researchers have explored its use as a cross-linking agent in polymer chemistry, enhancing material strength and durability. Additionally, its role as a chelating agent has been investigated for applications in metal-organic frameworks (MOFs), where precise control over pore size and composition is essential for gas storage and separation technologies.

The synthesis of 3-Methoxyphenylglyoxal Hydrate itself presents an interesting challenge due to its reactive nature. Traditional synthetic routes often involve careful control of reaction conditions to prevent unwanted side products. Recent innovations in synthetic methodologies have improved yields and purity levels significantly. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high selectivity. Such advancements not only enhance efficiency but also reduce environmental impact by minimizing energy consumption and waste generation.

In conclusion,3-Methoxyphenylglyoxal Hydrate (CAS No: 1172965-47-7) represents a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists, pharmacologists, and materials scientists alike. As research continues to uncover new possibilities for this compound,3-Methoxyphenylglyoxal Hydrate is poised to play an increasingly important role in advancing chemical innovation and addressing complex scientific challenges.